Cas no 1132672-85-5 (2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid)

• Product Name: 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid
• CAS No: 1132672-85-5
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5747458
• PubChem ID: 23008871
• Update Time: 2025-10-30

2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1132672-85-5
• CS-0344578
• 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoicacid
• 2-amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid
• EN300-1123434
• AKOS004123303
• 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C7H10N2O4/c8-4(7(12)13)3-9-5(10)1-2-6(9)11/h4H,1-3,8H2,(H,12,13)
• InChI Key： GVFOPICAPGATPV-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 186.06405680g/mol
• Monoisotopic Mass: 186.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid

Comprehensive Overview of 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid (CAS No. 1132672-85-5)

2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid (CAS No. 1132672-85-5) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis, bioconjugation, and drug development. This compound features a unique structure combining an amino acid backbone with a pyrrolidine-2,5-dione moiety, making it a versatile building block for biochemical applications. Its molecular formula and structural properties enable it to participate in cross-linking reactions, which are critical for modifying proteins and other biomolecules.

In recent years, the demand for 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid has surged due to its role in antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapy. Researchers are increasingly exploring its potential as a linker molecule to connect cytotoxic drugs to monoclonal antibodies, enhancing precision in oncology treatments. This aligns with the growing trend of personalized medicine, where bioconjugation techniques play a pivotal role. The compound’s reactivity and stability under physiological conditions make it a preferred choice for such advanced applications.

Another area of interest is its utility in proteomics research. Scientists utilize 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid to label and track proteins, facilitating studies on protein-protein interactions and post-translational modifications. This is particularly relevant given the rise of AI-driven drug discovery, where large-scale proteomic data is analyzed to identify novel therapeutic targets. The compound’s compatibility with mass spectrometry and other analytical techniques further underscores its value in modern life sciences.

From a synthetic chemistry perspective, CAS No. 1132672-85-5 is notable for its high purity and customizable derivatives. Manufacturers often highlight its low batch-to-batch variability, which is crucial for reproducible research. This aligns with the increasing emphasis on quality control in pharmaceutical production, a topic frequently searched by professionals in the field. Additionally, its solubility in common organic solvents simplifies its integration into multi-step synthesis workflows.

Environmental and sustainability considerations are also shaping the discourse around this compound. With the green chemistry movement gaining traction, researchers are investigating eco-friendly methods to synthesize 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid. Questions like “How to reduce waste in peptide coupling reactions?” or “What are alternate solvents for bioconjugation?” reflect user queries that intersect with this compound’s applications. Innovations in catalytic processes and renewable feedstocks are likely to influence its future adoption.

In summary, 2-Amino-3-(2,5-dioxopyrrolidin-1-yl)propanoic acid (CAS No. 1132672-85-5) is a multifaceted compound with expanding relevance in biomedical research and industrial applications. Its unique chemical properties, combined with emerging trends like AI-aided discovery and sustainable chemistry, position it as a key player in advancing scientific innovation. As interest grows, so does the need for detailed technical resources and supplier reliability, making it a focal point for both academia and industry.